Cas no 1889127-43-8 (1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1889127-43-8
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 6326093
• PubChem ID: 116842606
• Update Time: 2025-05-21

1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1766457
• [1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropyl]methanol
• 1889127-43-8

• Inchi： 1S/C14H20O/c1-10-5-6-12(7-11(10)2)14(9-15)8-13(14,3)4/h5-7,15H,8-9H2,1-4H3
• InChI Key： NAVZKYUIQJMLLM-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C)=C(C)C=2)CC1(C)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol

Recent Advances in the Study of 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol (CAS: 1889127-43-8)

The compound 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol (CAS: 1889127-43-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This cyclopropyl-containing alcohol derivative has shown promise in various pharmacological studies, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent literature highlights its role as a key intermediate in the synthesis of more complex bioactive molecules and its direct biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of gamma-aminobutyric acid (GABA) receptors. The research team demonstrated that 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol exhibits selective binding to GABA-A receptor subtypes, with particularly strong affinity for α2β3γ2 receptors (IC50 = 0.8 μM). This finding suggests potential applications in anxiety disorders and epilepsy treatment, though further in vivo studies are needed to confirm these effects.

In synthetic chemistry applications, researchers have developed novel catalytic methods for the enantioselective synthesis of this compound. A recent Nature Catalysis paper (2024) described a copper-catalyzed cyclopropanation protocol that achieves >95% ee for the target molecule. This advancement is particularly significant for pharmaceutical production, as it enables the efficient synthesis of optically pure material, which is crucial for drug development programs.

Metabolic studies have revealed interesting properties of this compound. Research published in Drug Metabolism and Disposition (2023) showed that 1-(3,4-dimethylphenyl)-2,2-dimethylcyclopropylmethanol undergoes rapid glucuronidation in human liver microsomes, with a half-life of approximately 45 minutes. This metabolic profile suggests potential advantages in terms of clearance and reduced risk of drug-drug interactions, making it an attractive scaffold for further medicinal chemistry optimization.

Recent patent activity (2023-2024) indicates growing commercial interest in this compound, with several filings related to its use in combination therapies for neurodegenerative diseases. One particularly promising application appears to be in the treatment of Parkinson's disease, where the compound's metabolites have shown neuroprotective effects in cellular models. However, these findings remain preliminary and require validation in animal models.

From a safety perspective, acute toxicity studies in rodents have demonstrated a favorable profile, with LD50 values exceeding 1000 mg/kg for oral administration. Chronic toxicity data are still limited, representing an important gap in our current understanding of this compound's pharmaceutical potential. Future research directions likely include more comprehensive preclinical evaluation and the development of derivative compounds with improved pharmacokinetic properties.